Cas no 50580-77-3 (Acetamide, 2,2,2-trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]-
• CAS No: 50580-77-3
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 364618
• PubChem ID: 313140
• Update Time: 2025-04-19

Acetamide, 2,2,2-trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]-
• Histamine, N'-trifluoroacetyl-
• 2,2,2-trifluoro-N-[2-(1H-imidazol-5-yl)ethyl]acetamide
• N-trifluoroacetylhistamine
• 2,2,2-Trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]acetamide
• DTXSID90310382
• 50580-77-3
• AKOS002808038
• N-(2-(1H-Imidazol-4-yl)ethyl)-2,2,2-trifluoroacetamide
• 2,2,2-Trifluoro-N-[2-(1H-imidazol-4-yl)ethyl]acetamide #
• Histamine, N-trifluoroacetyl

• Inchi： 1S/C7H8F3N3O/c8-7(9,10)6(14)12-2-1-5-3-11-4-13-5/h3-4H,1-2H2,(H,11,13)(H,12,14)
• InChI Key： PXVLTDFDQSOFMJ-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1=CN=CN1)=O)(F)F

Computed Properties

• Exact Mass: 206.05421
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles